1-Methyl-octahydro-isoquinolin-4a-ol

• IUPAC Name: 1-methyl-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-4a-ol
• InChI: InChI=1S/C10H19NO/c1-8-9-4-2-3-5-10(9,12)6-7-11-8/h8-9,11-12H,2-7H2,1H3
• InChI Key: LVDLOGDWSPRQQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCCC2(CCN1)O
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• Solubility: >25.4 [ug/mL] (The mean of the results at pH 7.4)

Description

1-Methyl-octahydro-isoquinolin-4a-ol is a chemical compound used for proteomics research. It has a molecular formula of C10H19NO and a molecular weight of 169.26.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Methyl-octahydro-isoquinolin-4a-ol, such as its melting point, boiling point, solubility, and stability, are not provided in the available resources.

Scientific Research Applications

Tautomeric Forms and Reactions

1-Methyl-octahydro-isoquinolin-4a-ol, as part of the isoquinoline derivatives, has been studied for its tautomeric forms. In a study, isoquinolin-3-ols were prepared and analyzed, revealing that they exist predominantly as lactim tautomers in ether solution. This research also discussed Diels–Alder and photodimerisation reactions of certain isoquinolin-3-ols (Jones, 1969).

Synthesis and Structural Analysis

The synthesis and structural characterization of isoquinoline derivatives have been a significant area of research. For example, a study detailed the stereoselective synthesis of cis-4a-aryl-1,2,3,4,4a,5,6,8a-octahydroisoquinoline derivatives, showcasing the methodological advancements in this field (Kano, Yokomatsu, Yuasa, Shibuya, 1982).

Chemical Properties and Synthesis Routes

The chemical properties and synthesis routes of related compounds have been explored. For instance, research on cis-8-methylhydrindan-1-one and its reaction products, including octahydro-9-methyl-isocarbostyril, provides insights into the chemical behavior and potential applications of similar compounds (Maio, Permutti, 1966).

Solubility and Enantiomeric Effects

Studies have also focused on the solubility of compounds related to 1-Methyl-octahydro-isoquinolin-4a-ol. Research on dexclamol hydrochloride, a related compound, revealed the impact of enantiomeric purity on solubility, providing valuable information for pharmaceutical applications (Liu, Hurwitz, 1978).

Environmental and Neurotoxicity Studies

Environmental studies and neurotoxicity aspects of isoquinoline derivatives have been another focus area. A study on isoquinoline derivatives as endogenous neurotoxins suggested their potential role in neurodegenerative diseases like Parkinson's disease (McNaught, Carrupt, Altomare, Cellamare, Carotti, Testa, Jenner, Marsden, 1998).

Mass Spectrometry Analysis

The use of mass spectrometry for analyzing isoquinoline derivatives has been explored, especially in the context of drug candidates like prolylhydroxylase inhibitors. This research provides insights into the analytical techniques used for characterizing such compounds (Thevis, Kohler, Schlörer, Schänzer, 2008).

Catalytic Inhibitors in Chemical Processes

Research on catalytic inhibitors, including isoquinoline, has been conducted to understand their role in preventing overhydrogenation in chemical processes. Such studies are crucial for industrial applications and chemical synthesis (Lam, Jie, 1975).

Quantum Entanglement in Medical Diagnosis

An intriguing application of isoquinoline derivatives is in the realm of quantum entanglement for diagnosing human cancer cells, tissues, and tumors. This innovative approach demonstrates the potential of these compounds in advanced medical technologies (Alireza, Jennifer, Caissutti Angela, 2019).

Safety and Hazards

The safety data sheet (SDS) for 1-Methyl-octahydro-isoquinolin-4a-ol, which would contain information about its hazards, handling precautions, and first aid measures, is not available in the resources.

Mechanism of Action

Isoquinolines constitute an important class of natural alkaloids, demonstrating a wide range of biological activities . Therefore, development of new methods for efficient synthesis of isoquinoline and its derivatives has attracted considerable attention of chemists and pharmacologists over recent years .